Cas no 39774-23-7 (1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)-)
39774-23-7 structure
Product Name:1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)-
CAS No:39774-23-7
MF:C17H15NO
MW:249.307104349136
CID:1511022
Update Time:2024-08-24
1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)-
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- Inchi: 1S/C17H15NO/c1-13-11-15-9-5-6-10-16(15)17(19)18(13)12-14-7-3-2-4-8-14/h2-11H,12H2,1H3
- InChI Key: BLDBGWXKNQAHAX-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C=C(C)N1CC1=CC=CC=C1
Computed Properties
- Exact Mass: 249.11545
Experimental Properties
- Density: 1.168±0.06 g/cm3(Predicted)
- Boiling Point: 433.3±45.0 °C(Predicted)
- PSA: 20.31
- pka: -2.14±0.70(Predicted)
1(2H)-Isoquinolinone, 3-methyl-2-(phenylmethyl)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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